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Introduction
Taniborbactam (formerly VNRX-5133) is a novel, non-β-lactam, broad-spectrum β-lactamase

inhibitor (BLI) that is being developed to combat antibiotic resistance in Gram-negative bacteria.[1]

[2] It is unique in its ability to inhibit both serine-β-lactamases (SBLs) of Ambler classes A, C, and D,

and metallo-β-lactamases (MBLs) of class B.[1][3][4] This dual-spectrum activity addresses a critical

gap in the current arsenal of BLIs, many of which are ineffective against MBLs. This technical guide

provides an in-depth overview of the chemical structure, properties, mechanism of action, and key

experimental data related to taniborbactam.

Chemical Structure and Properties
Taniborbactam is a bicyclic boronate derivative.[5][6] The boron atom is key to its inhibitory activity,

enabling it to mimic the tetrahedral transition state of β-lactam hydrolysis.[5]

Chemical Structure:

Chemical structure of taniborbactam.[<a href=7]"
src="https://www.researchgate.net/profile/Alireza-
Abdolmaleki/publication/364271168/figure/fig1/AS:1143128109596706@1666759148783/Chemical-
structure-of-taniborbactam.png" width="300"/>

IUPAC Name: (3R)-3-[[2-[4-(2-Aminoethylamino)cyclohexyl]acetyl]amino]-2-hydroxy-3,4-dihydro-

1,2-benzoxaborinine-8-carboxylic acid[2]
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Physicochemical Properties
A summary of the key physicochemical properties of taniborbactam is presented in the table below.

Property Value Reference

Molecular Formula C19H28BN3O5 [2]

Molecular Weight 389.26 g/mol [2]

CAS Number 1613267-49-4 (free base) [7]

2244235-49-0 (dihydrochloride) [8]

Solubility
Soluble in DMSO and water.[3]

[4]
[3][4]

XLogP 1.19 [9]

Hydrogen Bond Donors 5 [9]

Hydrogen Bond Acceptors 7 [9]

Rotatable Bonds 8 [9]

Topological Polar Surface Area 133.91 Å² [9]

Mechanism of Action
Taniborbactam exhibits a dual mechanism of action, enabling it to inhibit both serine and metallo-β-

lactamases through different modes of interaction.

Inhibition of Serine β-Lactamases (SBLs)
Against SBLs (Classes A, C, and D), taniborbactam acts as a reversible covalent inhibitor. The

boron atom forms a covalent bond with the catalytic serine residue in the active site of the enzyme.

This forms a stable, tetrahedral intermediate that mimics the transition state of β-lactam hydrolysis,

effectively trapping the enzyme in an inactive state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

